Cas no 86128-37-2 (Methane-13C, diiodo-(6CI,9CI))
Methane-13C, diiodo-(6CI,9CI) is a stable isotopically labeled compound where the carbon atom is replaced with carbon-13 (¹³C), enhancing its utility in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry applications. The diiodo substitution provides distinct reactivity, making it valuable in synthetic chemistry for cross-coupling reactions and as a precursor for further functionalization. The ¹³C labeling ensures precise tracking in mechanistic studies and metabolic research. Its high isotopic purity and well-defined structure support accurate analytical measurements, particularly in studies requiring isotopic tracing. This compound is suited for advanced research in organic synthesis, isotopic labeling, and spectroscopic analysis.
Methane-13C, diiodo-(6CI,9CI) structure
Product Name:Methane-13C, diiodo-(6CI,9CI)
CAS No:86128-37-2
MF:CH2I2
MW:268.828179836273
CID:708327
PubChem ID:12403103
Update Time:2025-06-08
Methane-13C, diiodo-(6CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Methane-13C, diiodo-(6CI,9CI)
- DIIODOMETHANE-13C, 99 ATOM % 13C
- Diidomethane13C
- methylene-13c iodide
- DIIODOMETHANE (13C)
- Diiodomethane-13C, >=98 atom % 13C, >=99% (CP), contains copper as stabilizer
- 86128-37-2
- diiodo(113C)methane
- SCHEMBL1331208
- NZZFYRREKKOMAT-OUBTZVSYSA-N
- Diiodomethane-13C
- DIIODOMETHANE + COPPER WIRE (13C, 99%)
- AKOS015916034
-
- Inchi: 1S/CH2I2/c2-1-3/h1H2/i1+1
- InChI Key: NZZFYRREKKOMAT-OUBTZVSYSA-N
- SMILES: [13CH2](I)I
Computed Properties
- Exact Mass: 268.82795g/mol
- Monoisotopic Mass: 268.82795g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 2.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: Not determined
- Density: 3.337 g/mL at 25 °C
- Melting Point: 6 °C(lit.)
- Boiling Point: 68 °C11 mm Hg(lit.)
- Flash Point: >230 °F
- Solubility: Not determined
Methane-13C, diiodo-(6CI,9CI) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 3265 8/PG 3
- WGK Germany:3
- Hazard Category Code: 34-36/37/38-22
- Safety Instruction: 26-27-36/37/39
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methane-13C, diiodo-(6CI,9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 488844-500MG |
Methane-13C, diiodo-(6CI,9CI) |
86128-37-2 | 99% | 500mg |
¥11854.65 | 2023-12-05 |
Methane-13C, diiodo-(6CI,9CI) Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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